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Compound of Interest

Compound Name: AZD3965

Cat. No.: B1666217 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like AZD3965 are paramount to ensuring laboratory

safety and environmental protection. As an inhibitor of monocarboxylate transporter 1 (MCT1),

AZD3965 is a valuable tool in cancer research.[1][2][3] This guide provides essential, step-by-

step procedures for its safe disposal, aligning with best practices for investigational drugs.

Key Properties of AZD3965
A summary of the physical and solubility properties of AZD3965 is provided below. This

information is critical for handling the compound safely in a laboratory setting.

Property Value

Molecular Formula C₂₁H₂₄F₃N₅O₅S

Molecular Weight 515.5 g/mol

Appearance Crystalline solid

Storage Temperature -20°C

Solubility in DMSO Approximately 25 mg/mL

Solubility in Ethanol Approximately 20 mg/mL

Solubility in DMF Approximately 25 mg/mL
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Data sourced from product information sheets.[1][4]

Standard Operating Procedure for AZD3965
Disposal
Given that AZD3965 is an investigational drug, it should be treated as hazardous waste unless

a comprehensive Safety Data Sheet (SDS) explicitly states otherwise.[4] The following

procedure is based on general guidelines for the disposal of investigational drug products.[5][6]

[7][8][9]

Experimental Protocol: Disposal of AZD3965

Consult Institutional Guidelines: Before initiating disposal, consult your institution's

Environmental Health and Safety (EHS) office for specific protocols regarding hazardous and

investigational drug waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, when handling AZD3965.

Segregation of Waste:

Solid Waste: Place unused or expired AZD3965 solid compound, as well as any lab

materials heavily contaminated with it (e.g., weighing boats, contaminated paper towels),

into a designated hazardous waste container.

Liquid Waste: Dispose of solutions containing AZD3965 in a dedicated hazardous liquid

waste container. Do not mix with other chemical waste streams unless approved by your

EHS office.

Sharps: Any sharps, such as needles or razor blades, contaminated with AZD3965 should

be placed in a designated sharps container for hazardous waste.

Empty Containers: All empty vials or containers that held AZD3965 should be treated as

hazardous waste and disposed of in the appropriate solid waste container.[5][7]

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the name of

the chemical (AZD3965), and any other information required by your institution.
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Storage: Store the sealed hazardous waste container in a designated, secure area, away

from incompatible materials, until it is collected by the EHS office or a licensed hazardous

waste disposal company.

Documentation: Maintain a detailed record of the disposal, including the quantity of

AZD3965 disposed of and the date of disposal. This documentation may be required for

regulatory compliance.[5][9]

Final Disposition: The final step in the disposal process is typically incineration at a licensed

hazardous waste facility.[5][8] This is managed by your institution's EHS office or their

contracted waste management provider.

Logical Workflow for AZD3965 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AZD3965.
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AZD3965 Disposal Workflow
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Caption: Workflow for the safe disposal of AZD3965.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

the investigational drug AZD3965, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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